Cas no 2137144-47-7 ((3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2137144-47-7
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• CID: 6249268
• PubChem ID: 165501151
• Update Time: 2025-05-20

(3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol
• EN300-1165023
• 2137144-47-7

• Inchi： 1S/C6H9ClN2OS/c7-6-9-3-5(11-6)4(8)1-2-10/h3-4,10H,1-2,8H2/t4-/m1/s1
• InChI Key： KHEHLFMUWNMVIQ-SCSAIBSYSA-N
• SMILES： ClC1=NC=C([C@@H](CCO)N)S1

Computed Properties

• Exact Mass: 192.0124118g/mol
• Monoisotopic Mass: 192.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.4Ų

Additional information on (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol

Introduction to (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2137144-47-7)

{(3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol} is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2137144-47-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the (3R) configuration and the incorporation of a 2-chloro-1,3-thiazole moiety make it a structurally intriguing molecule with potential biological activity.

The thiazole ring is a well-known pharmacophore in medicinal chemistry, frequently found in bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The substitution of the 2-chloro group further enhances the compound's reactivity and binding affinity, making it a valuable scaffold for designing novel therapeutic agents. This introduction explores the chemical properties, synthetic pathways, and emerging applications of (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol, emphasizing its relevance in contemporary pharmaceutical research.

The synthesis of (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantioselectivity. The chiral center at the (3R) position is typically introduced using chiral auxiliaries or catalysts, ensuring the desired stereochemical outcome. The 2-chloro-thiazole moiety is often synthesized via nucleophilic substitution reactions or cyclization processes, highlighting the compound's versatility in structural modifications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol with greater accuracy. Molecular docking studies have shown that this compound may interact with various targets, including enzymes involved in metabolic pathways and receptors associated with inflammatory responses. These findings align with ongoing research efforts aimed at developing novel therapeutics for chronic diseases such as cancer and neurodegenerative disorders.

The pharmacokinetic profile of (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yl)propan-1-ol is another critical aspect that has been extensively studied. Preliminary pharmacokinetic assays indicate that the compound exhibits moderate solubility in water and lipids, suggesting potential oral bioavailability. Additionally, its stability under physiological conditions makes it a promising candidate for further development into an active pharmaceutical ingredient (API). These characteristics are essential for ensuring the compound's efficacy and safety in clinical settings.

In conclusion, (3R)-3-amino-3-(2-chloro-1,3-thiazol-5-yi)propan-l-lrol (CAS No. 2137144477) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its synthesis, characterized by precise stereochemical control and functional group modifications, underscores its importance in drug development. As research continues to uncover new therapeutic applications for this compound, it is likely to play a crucial role in addressing some of the most pressing challenges in modern medicine.